Cas no 134044-63-6 (Ethyl 3-bromoimidazo[1,2-a]pyrimidine-2-carboxylate)

Ethyl 3-bromoimidazo[1,2-a]pyrimidine-2-carboxylate is a brominated heterocyclic compound featuring an imidazo[1,2-a]pyrimidine core with an ester functional group. This versatile intermediate is valuable in medicinal chemistry and organic synthesis, particularly in the construction of complex nitrogen-containing scaffolds. The bromine substituent enhances reactivity, enabling further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The ethyl carboxylate group offers additional derivatization potential, making it useful for amidation or hydrolysis reactions. Its well-defined structure and stability under standard conditions ensure consistent performance in synthetic applications. This compound is particularly relevant in the development of pharmaceuticals and agrochemicals due to its ability to serve as a key building block for bioactive molecules.
Ethyl 3-bromoimidazo[1,2-a]pyrimidine-2-carboxylate structure
134044-63-6 structure
Product Name:Ethyl 3-bromoimidazo[1,2-a]pyrimidine-2-carboxylate
CAS No:134044-63-6
MF:C9H8BrN3O2
MW:270.082720756531
MDL:MFCD02186429
CID:899940
PubChem ID:3334249
Update Time:2025-05-26

Ethyl 3-bromoimidazo[1,2-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromoimidazo[1,2-a]pyrimidine-2-carboxylate
    • 3-bromo-imidazo[1,2-a]pyrimidine-2-carboxylic acid ethyl ester
    • SBB054082
    • ethylbromoimidazoapyrimidinecarboxylate
    • RP15113
    • OR111095
    • AB0068783
    • AX8128612
    • ST24030559
    • Z4101
    • ethyl 3-bromo-4-hydroimidazo[1,2-a]pyrimidine-2-carbox
    • CS-0094355
    • MFCD02186429
    • J-520859
    • DTXSID40391560
    • 134044-63-6
    • 3R-0684
    • AKOS005070262
    • Ethyl 3-bromoimidazo[1 pound not2-a]pyrimidine-2-carboxylate
    • MDL： MFCD02186429
    • Inchi： 1S/C9H8BrN3O2/c1-2-15-8(14)6-7(10)13-5-3-4-11-9(13)12-6/h3-5H,2H2,1H3
    • InChI Key： HZSZIPSMUWWCFZ-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(=O)OCC)N=C2N=CC=CN21

Computed Properties

  • Exact Mass: 268.98000
  • Monoisotopic Mass: 268.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.72
  • Melting Point: 201-203°
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.673
  • PSA: 56.49000
  • LogP: 1.66850

Ethyl 3-bromoimidazo[1,2-a]pyrimidine-2-carboxylate Security Information

  • HazardClass：IRRITANT

Ethyl 3-bromoimidazo[1,2-a]pyrimidine-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-bromoimidazo[1,2-a]pyrimidine-2-carboxylate Pricemore >>

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Apollo Scientific
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Apollo Scientific
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abcr
AB257902-1 g
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